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Compound of Interest

1,3-Dimethylimidazolium
Compound Name: ,
bicarbonate

Cat. No.: B3310144

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 1,3-
dimethylimidazolium bicarbonate. Due to the limited availability of a specific Safety Data
Sheet (SDS) for this compound, this guide amalgamates data from publicly available sources
for 1,3-dimethylimidazolium bicarbonate and supplements it with information from closely
related imidazolium-based ionic liquids to provide a thorough safety assessment.

Physicochemical Properties

Understanding the fundamental physical and chemical characteristics of a compound is the first
step in a robust safety evaluation. The following table summarizes the key physicochemical
properties of 1,3-dimethylimidazolium bicarbonate.
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Property Value Source
CAS Number 945017-57-2 --INVALID-LINK--
Molecular Formula CeH10N203 --INVALID-LINK--
Molecular Weight 158.16 g/mol --INVALID-LINK--
1,3-dimethylimidazol-1-
IUPAC Name ) --INVALID-LINK--
ium;hydrogen carbonate
_ o _ General knowledge of ionic
Appearance Typically a liquid or solid o
liquids
Expected to be soluble in o
. ) General knowledge of ionic
Solubility water and polar organic

solvents

liquids

Toxicological Data Summary

Direct toxicological data for 1,3-dimethylimidazolium bicarbonate is not readily available in

the public domain. However, the toxicity of imidazolium-based ionic liquids is widely studied,

and the primary mechanism of toxicity is often attributed to the cation. The length of the alkyl

chain on the imidazolium ring is a key determinant of toxicity, with longer chains generally

exhibiting higher toxicity. The following table presents a summary of toxicological data for

various imidazolium-based ionic liquids to provide an indication of the potential hazards

associated with this class of compounds.
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Compound Organism/Cell Line  Endpoint Value
1-Butyl-3-
methylimidazolium Vibrio fischeri EC50 2.9 mg/L

chloride ([BMIM]CI)

1-Hexyl-3-
methylimidazolium Vibrio fischeri EC50 0.23 mg/L
chloride ([HMIM]CI)

1-Octyl-3-
methylimidazolium Vibrio fischeri EC50 0.03 mg/L
chloride (JOMIM]CI)

1-Butyl-3-
methylimidazolium

Rat LD50 (oral) 300-2000 mg/kg
tetrafluoroborate

([BMIM]BFa)

1-Ethyl-3-
methylimidazolium

Rat LD50 (oral) >2000 mg/kg
ethyl sulfate

([EMIM]EtSO4)

Note: This data is for related compounds and should be used for estimation of potential toxicity
only. EC50 (Effective Concentration 50) is the concentration of a substance that causes a 50%
effect on the test organism. LD50 (Lethal Dose 50) is the dose of a substance that is lethal to
50% of the test population.

Experimental Protocols

Detailed experimental protocols for the safety assessment of 1,3-dimethylimidazolium
bicarbonate are not publicly available. However, based on standard toxicological testing
procedures and research on related ionic liquids, the following outlines general methodologies
that could be employed.

General Synthesis Protocol
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A common method for the synthesis of imidazolium bicarbonate ionic liquids involves the
reaction of the corresponding imidazolium hydroxide with carbon dioxide.

Reactants

1,3-dimethylimidazolium hydroxide
Process Product

Reaction in a suitable solvent Formation _
(e.g., methanol or water)

1,3-dimethylimidazolium bicarbonate

Bubbled through solution :

Carbon Dioxide (CO2)

Click to download full resolution via product page

General synthesis workflow for 1,3-dimethylimidazolium bicarbonate.

Methodology:

e Preparation of the Hydroxide: 1,3-dimethylimidazolium hydroxide is typically prepared by
anion exchange from the corresponding halide salt (e.g., 1,3-dimethylimidazolium chloride)
using a hydroxide-form anion exchange resin.

o Carbonation: Carbon dioxide gas is bubbled through a solution of 1,3-dimethylimidazolium
hydroxide in a suitable solvent (e.g., methanol or water) at a controlled temperature.

« |solation: The solvent is removed under reduced pressure to yield the 1,3-
dimethylimidazolium bicarbonate product. The purity is then confirmed using techniques
such as NMR and FTIR spectroscopy.

Thermal Stability Assessment

The thermal stability of ionic liquids is a critical safety parameter. Acommon method to evaluate

this is through thermogravimetric analysis (TGA).
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Prepare sample of
1,3-dimethylimidazolium bicarbonate

:

Place sample in TGA instrument

i

Heat sample under a controlled atmosphere
(e.g., Nitrogen) at a constant rate

i

Record mass loss as a function of temperature

'

Determine onset of decomposition and
decomposition temperature (Td)

Click to download full resolution via product page

Workflow for Thermal Gravimetric Analysis (TGA).

Methodology:
o Asmall, accurately weighed sample of the ionic liquid is placed in a TGA crucible.

e The sample is heated in the TGA furnace under a controlled, inert atmosphere (typically
nitrogen) at a constant heating rate (e.g., 10 °C/min).

e The mass of the sample is continuously monitored as the temperature increases.

o The temperature at which significant mass loss begins is identified as the onset of
decomposition, and the peak of the derivative of the mass loss curve indicates the maximum
rate of decomposition.
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Signaling Pathways and Mechanisms of Toxicity

While the specific signaling pathways affected by 1,3-dimethylimidazolium bicarbonate have
not been elucidated, research on imidazolium-based ionic liquids suggests that their primary
mode of toxicity involves disruption of cell membranes.

Imidazolium Cation

nteraction

Cell Membrane
(Lipid Bilayer)

Membrane Disruption &

Increased Permeability

Oxidative Stress &

Loss of Ion Homeostasis . . .
Mitochondrial Dysfunction

Cell Death (Apoptosis)

Click to download full resolution via product page

Proposed mechanism of imidazolium ionic liquid toxicity.

The lipophilic alkyl chains of the imidazolium cation can intercalate into the lipid bilayer of cell
membranes. This disrupts the membrane structure, leading to increased permeability, loss of
ion homeostasis, and ultimately, cell death through processes like apoptosis.

Safe Handling and Emergency Procedures
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Given the potential for toxicity, appropriate safety precautions should be taken when handling
1,3-dimethylimidazolium bicarbonate and other imidazolium-based ionic liquids.

Safe Handling Workflow

Conduct a thorough risk assessment

:

Wear appropriate Personal Protective Equipment (PPE):
- Safety glasses with side shields or goggles
- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

i

Work in a well-ventilated area or fume hood

i

Avoid inhalation, ingestion, and skin contact

R Efnergency Procedﬁres

, a4
/3 In case of exposure:
In case of a spill: - Skin: Wash with soap and water
- Absorb with inert material - Eyes: Flush with copious amounts of water
- Collect in a sealed container for disposal - Inhalation: Move to fresh air
- Ingestion: Seek immediate medical attention

Click to download full resolution via product page

Safe handling and emergency response workflow.

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal Safety Data Sheet (SDS). It is essential to consult a certified SDS for 1,3-
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dimethylimidazolium bicarbonate from the supplier before use and to conduct a thorough
risk assessment for any new experimental procedure. The toxicological data presented for
related compounds should be interpreted with caution.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 1,3-
dimethylimidazolium bicarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3310144#1-3-dimethylimidazolium-bicarbonate-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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